[4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-yl](3,5-dimethoxyphenyl)methanone
CAS No.:
Cat. No.: VC16341598
Molecular Formula: C19H20N4O6S
Molecular Weight: 432.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H20N4O6S |
|---|---|
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | [4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-(3,5-dimethoxyphenyl)methanone |
| Standard InChI | InChI=1S/C19H20N4O6S/c1-27-14-10-13(11-15(12-14)28-2)19(24)22-6-8-23(9-7-22)30(25,26)17-5-3-4-16-18(17)21-29-20-16/h3-5,10-12H,6-9H2,1-2H3 |
| Standard InChI Key | DOZLHMNPNWLFGP-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC4=NON=C43)OC |
Introduction
[Introduction to 4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone](pplx://action/followup)
The compound 4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone is a complex organic molecule that combines a benzoxadiazole moiety with a piperazine ring and a 3,5-dimethoxyphenyl group. This structure suggests potential applications in medicinal chemistry, particularly due to the presence of the benzoxadiazole and piperazine components, which are known for their biological activities.
Synthesis
The synthesis of such compounds typically involves multi-step organic reactions. For similar compounds, the process may include:
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Step 1: Formation of the benzoxadiazole moiety.
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Step 2: Synthesis of the piperazine derivative.
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Step 3: Coupling of the benzoxadiazole and piperazine components with the 3,5-dimethoxyphenyl group.
Analytical techniques like NMR spectroscopy and HPLC are used to confirm the structure and purity of the synthesized compound.
Biological Activity
While specific biological activity data for 4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone is not available, compounds with similar structures have shown potential in various biological applications:
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Antibacterial Activity: Some related compounds have demonstrated high antibacterial activity against Gram-positive and Gram-negative bacteria .
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Anti-cancer Properties: Benzoxadiazole-containing compounds have shown activity against tumor cells by inducing apoptosis and inhibiting proliferation.
Potential Applications
Given the structural components, this compound may have potential applications in:
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Medicinal Chemistry: The presence of benzoxadiazole and piperazine suggests potential therapeutic uses.
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Pharmacological Research: The compound's structure could be modified to enhance efficacy or specificity in biological applications.
Data Table: Comparison with Similar Compounds
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Biological Activity |
|---|---|---|---|
| 4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone | C19H17N5O4S | 411.43 | Potential medicinal applications |
| 1-[4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-3-methylbut-2-en-1-one | C15H18N4O4S | 350.39 | Not specified |
| 1-[4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone | C18H17ClN4O5S | 436.9 | Potential anti-cancer properties |
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